Cas no 1261907-15-6 (2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine)
2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- MFCD18311995
- 2-HYDROXY-3-(4-HYDROXYMETHYLPHENYL)PYRIDINE
- 1261907-15-6
- 3-[4-(Hydroxymethyl)phenyl]pyridin-2(1H)-one
- 2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine, 95%
- DTXSID00682608
- 2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine
-
- MDL: MFCD18311995
- Inchi: 1S/C12H11NO2/c14-8-9-3-5-10(6-4-9)11-2-1-7-13-12(11)15/h1-7,14H,8H2,(H,13,15)
- InChI Key: VTPRGJLEORJEIJ-UHFFFAOYSA-N
- SMILES: OCC1C=CC(=CC=1)C1=CC=CNC1=O
Computed Properties
- Exact Mass: 201.078978594Da
- Monoisotopic Mass: 201.078978594Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 49.3Ų
2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB317499-5 g |
2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine, 95%; . |
1261907-15-6 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB317499-5g |
2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine, 95%; . |
1261907-15-6 | 95% | 5g |
€1159.00 | 2025-04-21 |
2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
Additional information on 2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine
Introduction to 2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine (CAS No. 1261907-15-6)
2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1261907-15-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine derivatives, a class of molecules widely studied for their diverse biological activities and potential therapeutic applications. The structural features of 2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine, particularly the presence of both hydroxyl and hydroxymethyl substituents, make it a versatile scaffold for further functionalization and derivatization, enabling its exploration in various chemical and biological contexts.
The synthesis of 2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine typically involves multi-step organic reactions, often starting from readily available pyridine precursors. The introduction of the hydroxyl group at the 2-position and the hydroxymethyl group at the 3-position requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or nucleophilic substitutions, have been employed to achieve this transformation efficiently. The importance of optimizing these synthetic routes cannot be overstated, as they directly influence the scalability and cost-effectiveness of producing this compound for research and commercial purposes.
In recent years, 2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine has been investigated for its potential role in drug discovery and development. Its unique structural motif suggests that it may exhibit properties such as enzyme inhibition, receptor binding, or antioxidant activity. For instance, studies have explored its interactions with various biological targets, including kinases and transcription factors, which are implicated in diseases such as cancer and inflammatory disorders. The hydroxyl and hydroxymethyl groups provide multiple sites for hydrogen bonding and other non-covalent interactions with biological molecules, making this compound a promising candidate for structure-activity relationship (SAR) studies.
One of the most compelling aspects of 2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine is its potential as a building block for more complex drug candidates. By modifying its core structure through chemical functionalization, researchers can generate libraries of derivatives with tailored biological properties. For example, introducing additional substituents at the 4-position of the phenyl ring or at other positions on the pyridine ring can lead to compounds with enhanced potency or selectivity. Such derivatives may then be screened in high-throughput assays to identify lead compounds for further development.
The pharmacokinetic profile of 2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine is another critical consideration in its application as a pharmaceutical intermediate. Factors such as solubility, stability, metabolic clearance, and distribution must be evaluated to assess its suitability for therapeutic use. Computational modeling techniques, including molecular dynamics simulations and quantum mechanical calculations, have been utilized to predict these properties before experimental validation. These approaches help streamline the drug discovery process by identifying promising candidates early in the development pipeline.
Recent advancements in synthetic chemistry have also enabled the preparation of enantiomerically pure forms of 2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine. Chiral compounds often exhibit different biological activities depending on their stereochemistry, making enantioselective synthesis a crucial step in drug development. Techniques such as asymmetric catalysis or chiral resolution methods have been employed to achieve high enantiomeric purity. This has opened up new avenues for exploring the pharmacological potential of this compound by studying its individual enantiomers.
The role of 2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine in medicinal chemistry extends beyond its use as an intermediate. It has also been investigated as an active pharmaceutical ingredient (API) itself in certain contexts. Preliminary studies suggest that it may possess anti-inflammatory or antimicrobial properties, although further research is needed to confirm these findings. The growing body of literature on this compound underscores its significance in both academic research and industrial applications.
In conclusion, 2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine (CAS No. 1261907-15-6) is a multifaceted compound with broad potential applications in pharmaceutical chemistry. Its unique structural features make it a valuable scaffold for drug discovery, while its synthetic accessibility allows for scalable production. As research continues to uncover new biological activities and synthetic methodologies, the importance of this compound is likely to grow further. The intersection of organic synthesis, computational modeling, and pharmacological investigation highlights the dynamic nature of modern chemical research and underscores the contributions of compounds like 2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine to advancing our understanding of medicinal chemistry.
1261907-15-6 (2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)